Mercury-204

• Molecular Formula: Hg
• Molecular Weight: 203.973494 g/mol
• IUPAC Name: mercury-204
• InChI: InChI=1S/Hg/i1+3
• InChI Key: QSHDDOUJBYECFT-AKLPVKDBSA-N
• Isomeric SMILES: [204Hg]
• Canonical SMILES: [Hg]
• Synonyms: 204Hg radioisotope; Hg-204 radioisotope; Mercury-204

Description

Mercury-204, also known as this compound, is a useful research compound. Its molecular formula is Hg and its molecular weight is 203.973494 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7.3 g of triethylenetetramine (0.05 mol) in 30 ml. of toluene was heated to 75° C. and a mixture of 5.3 g of sodium carbonate and 67.3 g of perfluorodecenyloxybenzene sulfonyl chloride was added over a period of 20 minutes while maintaining the temperature at 80° C. After half an hour of further reaction at 80°-90° C., the reaction mixture was stripped of solvent to a temperature of 150° C. and 45 mm mercury pressure. There was then added 16.4 g of behenic acid (0.05 mol) and 30 ml. of toluene and the mixture was reacted at 115°-120° C. until 0.05 mol of water had evolved (11/4 hours). The solvent was then stripped to a temperature of 100° C. and 30 mm. mercury pressure to yield the product, triethylenetetramine bis-(perfluorodecenyloxybenzene sulfonamide) monobehenamide, a tan, hard solid with good oil, water and soil repellancy.

Synthesis routes and methods II

Procedure details

A solution comprising 5 parts of α-chloropropiophenone and 3 parts of anyhydrous potassium carbonate in 300 parts of anhydrous methyl alcohol was irradiated by means of a medium pressure 200W mercury vapour lamp for 6 hours at 30° C. The solvent was removed by distillation and the resulting methyl ester of α-phenyl propionic acid was treated with 10% w/v aqueous alcoholic sodium hydroxide at 100° C. for 3 hours to effect hydrolysis and thereby to yield 3.2 parts of α-phenyl propionic acid b.p. 125° C. at 20 mm mercury.